Cas no 654673-94-6 (1,1-Cyclopentanedicarboxylic acid, 3-formyl-, diethyl ester, (3R)-)
654673-94-6 structure
Product Name:1,1-Cyclopentanedicarboxylic acid, 3-formyl-, diethyl ester, (3R)-
CAS No:654673-94-6
MF:C12H18O5
MW:242.268324375153
CID:398700
PubChem ID:11207234
Update Time:2025-04-19
1,1-Cyclopentanedicarboxylic acid, 3-formyl-, diethyl ester, (3R)- Chemical and Physical Properties
Names and Identifiers
-
- 1,1-Cyclopentanedicarboxylic acid, 3-formyl-, diethyl ester, (3R)-
- diethyl (3R)-3-formylcyclopentane-1,1-dicarboxylate
- DTXSID60458780
- 654673-94-6
-
- Inchi: 1S/C12H18O5/c1-3-16-10(14)12(11(15)17-4-2)6-5-9(7-12)8-13/h8-9H,3-7H2,1-2H3/t9-/m1/s1
- InChI Key: GDFXNYUAYICDGE-SECBINFHSA-N
- SMILES: O(CC)C(C1(C(=O)OCC)CC[C@@H](C=O)C1)=O
Computed Properties
- Exact Mass: 242.11544
- Monoisotopic Mass: 242.11542367g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 7
- Complexity: 292
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 69.7Ų
Experimental Properties
- PSA: 69.67
1,1-Cyclopentanedicarboxylic acid, 3-formyl-, diethyl ester, (3R)- Related Literature
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
654673-94-6 (1,1-Cyclopentanedicarboxylic acid, 3-formyl-, diethyl ester, (3R)-) Related Products
- 27132-23-6(Dimethyl diethylmalonate)
- 77-25-8(Diethyl diethylmalonate)
- 83-27-2(sec-Butylmalonic Acid Diethyl Ester)
- 3779-29-1(1,1-diethyl cyclobutane-1,1-dicarboxylate)
- 7459-46-3(1,1,2-triethyl ethane-1,1,2-tricarboxylate)
- 133-13-1(1,3-diethyl 2-ethylpropanedioate)
- 596-75-8(Diethyl dibutylmalonate)
- 1559-02-0(Diethyl 1,1-cyclopropanedicarboxylate)
- 2163-48-6(Diethyl propylmalonate)
- 759-36-4(Diethyl isopropylmalonate)
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